2-(2,5-Dimethylanilino)-2-oxoethyl 1-[4-(4-methoxyphenoxy)phenyl]-5-oxo-3-pyrrolidinecarboxylate

• Molecular Formula: C28H28N2O6
• Molecular Weight: 488.5 g/mol
• IUPAC Name: [2-(2,5-dimethylanilino)-2-oxoethyl] 1-[4-(4-methoxyphenoxy)phenyl]-5-oxopyrrolidine-3-carboxylate
• InChI: InChI=1S/C28H28N2O6/c1-18-4-5-19(2)25(14-18)29-26(31)17-35-28(33)20-15-27(32)30(16-20)21-6-8-23(9-7-21)36-24-12-10-22(34-3)11-13-24/h4-14,20H,15-17H2,1-3H3,(H,29,31)
• InChI Key: BIPUIJAUJDZIKT-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)NC(=O)COC(=O)C2CC(=O)N(C2)C3=CC=C(C=C3)OC4=CC=C(C=C4)OC

Description

2-(2,5-Dimethylanilino)-2-oxoethyl 1-[4-(4-methoxyphenoxy)phenyl]-5-oxo-3-pyrrolidinecarboxylate is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. It is a synthetic compound that is used in laboratory experiments to study its mechanism of action, biochemical and physiological effects, and future directions for research.

Mechanism of Action

The mechanism of action of 2-(2,5-Dimethylanilino)-2-oxoethyl 1-[4-(4-methoxyphenoxy)phenyl]-5-oxo-3-pyrrolidinecarboxylate is not fully understood. However, it is believed to work by inhibiting certain enzymes and pathways in the body, which can lead to a reduction in inflammation and pain.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in laboratory experiments. It has been found to reduce inflammation and pain in animal models, as well as to have antioxidant properties that may help protect against cellular damage.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(2,5-Dimethylanilino)-2-oxoethyl 1-[4-(4-methoxyphenoxy)phenyl]-5-oxo-3-pyrrolidinecarboxylate in laboratory experiments include its potential anti-inflammatory, analgesic, and antioxidant properties, as well as its synthetic nature, which allows for precise control over its chemical structure. However, the limitations of using this compound in laboratory experiments include its potential toxicity and the need for specialized equipment and knowledge to carry out the synthesis process.

Future Directions

There are many potential future directions for research on 2-(2,5-Dimethylanilino)-2-oxoethyl 1-[4-(4-methoxyphenoxy)phenyl]-5-oxo-3-pyrrolidinecarboxylate. Some possible areas of study include its potential use in cancer treatment, its effects on the immune system, and its potential as a therapeutic agent for various inflammatory and pain-related conditions.
In conclusion, this compound is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields. Its mechanism of action, biochemical and physiological effects, and future directions for research are all areas of active investigation. Further research is needed to fully understand the potential applications and limitations of this compound.

Synthesis Methods

The synthesis method for 2-(2,5-Dimethylanilino)-2-oxoethyl 1-[4-(4-methoxyphenoxy)phenyl]-5-oxo-3-pyrrolidinecarboxylate involves a series of chemical reactions that are carried out in a laboratory setting. The synthesis process involves the use of various chemicals and reagents, and it requires specialized knowledge and equipment to carry out successfully.

Scientific Research Applications

2-(2,5-Dimethylanilino)-2-oxoethyl 1-[4-(4-methoxyphenoxy)phenyl]-5-oxo-3-pyrrolidinecarboxylate has been used in scientific research to study its potential applications in various fields. It has been studied for its anti-inflammatory, analgesic, and antioxidant properties, as well as its potential use in cancer treatment.